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Compound of Interest

Compound Name:
3-Benzyloxyphenylacetic acid

methyl ester

Cat. No.: B3275632 Get Quote

An In-depth Technical Guide to 3-
Benzyloxyphenylacetic Acid Methyl Ester
This guide provides a comprehensive overview of 3-Benzyloxyphenylacetic acid methyl
ester, a key intermediate in organic synthesis. It is intended for researchers, scientists, and

professionals in drug development, offering insights into its chemical properties, structure,

synthesis, and applications.

Introduction: Strategic Importance in Synthesis
3-Benzyloxyphenylacetic acid methyl ester is a valuable building block in the synthesis of

more complex molecules, particularly in the pharmaceutical and agrochemical industries.[1] Its

utility stems from the presence of three key functional groups: a protected phenolic hydroxyl

group (as a benzyl ether), a methyl ester, and a phenylacetic acid backbone. This combination

allows for selective transformations and the introduction of diverse functionalities, making it a

versatile intermediate for structure-activity relationship studies in drug design.[2]

Physicochemical and Structural Properties
A thorough understanding of the compound's properties is essential for its effective use in

research and development.
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Structural and Molecular Data
Property Value Source

CAS Number 62969-42-0 [3]

Molecular Formula C₁₆H₁₆O₃ [3][4]

Molecular Weight 256.30 g/mol [2][3]

IUPAC Name
methyl 2-(3-

(benzyloxy)phenyl)acetate
[4]

InChI

InChI=1S/C16H16O3/c1-18-

16(17)11-14-8-5-9-15(10-

14)19-12-13-6-3-2-4-7-13/h2-

10H,11-12H2,1H3

[4]

InChIKey
PGBWCJFWJDBDOY-

UHFFFAOYSA-N
[4]

SMILES
COC(=O)CC1=CC(=CC=C1)O

CC2=CC=CC=C2
[5]

Structural Diagram:

Caption: Chemical structure of 3-Benzyloxyphenylacetic acid methyl ester.

Physicochemical Data
Property Value Source

Appearance Solid [4]

Melting Point 34-37 °C [3]

Purity ≥98% [4]

Storage Temperature 2-8 °C [2]

Spectroscopic Data
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While a comprehensive public database of the spectra for this specific compound is not readily

available, the expected spectral characteristics can be inferred from its structure.

¹H NMR: The spectrum would be expected to show signals for the aromatic protons of both

the phenylacetic acid and benzyl groups, a singlet for the methylene protons of the benzyl

group, a singlet for the methylene protons of the acetate group, and a singlet for the methyl

ester protons.

¹³C NMR: The spectrum would display signals for the carbonyl carbon of the ester, the

aromatic carbons, the methylene carbons, and the methyl carbon.

IR Spectroscopy: Key absorption bands would be expected for the C=O stretch of the ester

(around 1720 cm⁻¹), C-O stretches, and aromatic C=C stretches (around 1600 cm⁻¹).

Mass Spectrometry: The molecular ion peak would be observed at m/z 256.30.

PubChemLite provides predicted collision cross-section values for various adducts.[5]

Synthesis and Reaction Pathways
The synthesis of 3-Benzyloxyphenylacetic acid methyl ester is typically achieved through a

two-step process: Williamson ether synthesis followed by Fischer esterification.

Synthesis Workflow

Step 1: Williamson Ether Synthesis Step 2: Fischer Esterification

3-Hydroxyphenylacetic acid 3-Benzyloxyphenylacetic acid

Benzyl bromide, Base
(e.g., K₂CO₃, NaOH) 3-Benzyloxyphenylacetic acid methyl ester

Methanol, Acid Catalyst
(e.g., H₂SO₄)

Click to download full resolution via product page

Caption: General synthesis workflow for 3-Benzyloxyphenylacetic acid methyl ester.

Step 1: Williamson Ether Synthesis
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This reaction forms the benzyl ether by reacting the phenolic hydroxyl group of 3-

hydroxyphenylacetic acid with an alkyl halide (benzyl bromide or chloride) in the presence of a

base.[1][6][7]

Mechanism: The Williamson ether synthesis proceeds via an Sₙ2 mechanism.[6][7] The base

deprotonates the phenolic hydroxyl group to form a more nucleophilic phenoxide ion, which

then attacks the primary alkyl halide.[7][8]

Protocol:

Dissolve 3-hydroxyphenylacetic acid in a suitable solvent (e.g., DMF, acetone).[8]

Add a base such as potassium carbonate (K₂CO₃) or sodium hydroxide (NaOH) to

deprotonate the phenol.[8][9]

Add benzyl bromide or benzyl chloride dropwise to the reaction mixture.

Heat the mixture under reflux for several hours until the reaction is complete (monitored by

TLC).

After cooling, the reaction mixture is worked up by adding water and extracting the product

with an organic solvent.

The organic layer is washed, dried, and the solvent is evaporated to yield 3-

benzyloxyphenylacetic acid.

Step 2: Fischer Esterification
The carboxylic acid group of 3-benzyloxyphenylacetic acid is then converted to a methyl ester

using methanol in the presence of an acid catalyst.[10][11]

Mechanism: The Fischer esterification is a reversible, acid-catalyzed nucleophilic acyl

substitution.[12][13] The acid catalyst protonates the carbonyl oxygen of the carboxylic acid,

making the carbonyl carbon more electrophilic. Methanol then acts as a nucleophile, attacking

the carbonyl carbon.[13] After a series of proton transfers, a water molecule is eliminated, and

deprotonation of the carbonyl oxygen yields the ester.[12][14]

Protocol:
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Dissolve 3-benzyloxyphenylacetic acid in an excess of methanol, which serves as both the

reactant and the solvent.

Add a catalytic amount of a strong acid, such as sulfuric acid (H₂SO₄) or p-toluenesulfonic

acid.[11]

Heat the reaction mixture to reflux for several hours.[10] The reaction is driven to completion

by using an excess of methanol or by removing the water formed.[12][13]

After completion, the excess methanol is removed under reduced pressure.

The residue is dissolved in an organic solvent and washed with a basic solution (e.g.,

saturated sodium bicarbonate) to remove any unreacted carboxylic acid and the acid

catalyst.[9]

The organic layer is then washed with brine, dried over an anhydrous salt (e.g., MgSO₄), and

the solvent is evaporated to yield the final product, 3-Benzyloxyphenylacetic acid methyl
ester.[15]

Chemical Reactivity and Applications
The strategic placement of the functional groups in 3-Benzyloxyphenylacetic acid methyl
ester allows for a variety of subsequent chemical transformations.

Oxidation: The benzyloxy group can be oxidized to form the corresponding aldehyde or

carboxylic acid.[1]

Reduction: The ester group can be reduced to a primary alcohol using reducing agents like

lithium aluminum hydride.[1]

Substitution: The benzyl protecting group can be removed via hydrogenolysis to reveal the

free phenol, which can then undergo further reactions. The benzyloxy group can also

undergo nucleophilic substitution reactions.[1]

These reactive handles make the compound a crucial intermediate in the synthesis of

pharmaceuticals, particularly those with analgesic or anti-inflammatory properties.[2]
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Safety and Handling
Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation).[3]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P301 +

P312 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell),

P302 + P352 (IF ON SKIN: Wash with plenty of soap and water), P304 + P340 (IF INHALED:

Remove victim to fresh air and keep at rest in a position comfortable for breathing), P305 +

P351 + P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing).[3]

It is recommended to handle this compound in a well-ventilated area, using appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Conclusion
3-Benzyloxyphenylacetic acid methyl ester is a synthetically versatile molecule with

significant applications in the development of new chemical entities. Its well-defined synthesis

and predictable reactivity make it an important tool for medicinal chemists and process

development scientists. This guide provides a foundational understanding of its properties and

synthesis, enabling researchers to effectively utilize this compound in their synthetic

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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